Cas no 890590-43-9 (4-Chloro-1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 4-Chloro-1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 890590-43-9
• MF: C₁₃H₁₁ClN₄
• MW: 258.70624089241
• CID: 4817539
• Update Time: 2025-11-06

4-Chloro-1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidine
• 1-(3,4-dimethylphenyl)-4-chloropyrazolo[5,4-d]pyrimidine
• BBL001729
• SBB039518
• STL115571
• ST45174719
• 4-Chloro-1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C13H11ClN4/c1-8-3-4-10(5-9(8)2)18-13-11(6-17-18)12(14)15-7-16-13/h3-7H,1-2H3
• InChI Key： LPPZTFBTLQWOAA-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(C2=NC=N1)C1=CC=C(C)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 301
• XLogP3: 3.5
• Topological Polar Surface Area: 43.6

Additional information on 4-Chloro-1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidine

4-Chloro-1-(3,4-Dimethylphenyl)-1H-Pyrazolo[3,4-D]Pyrimidine: A Comprehensive Overview

4-Chloro-1-(3,4-Dimethylphenyl)-1H-Pyrazolo[3,4-D]Pyrimidine (CAS No: 890590-43-9) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are known for their unique structural properties and potential applications in drug design. The molecule features a pyrazolo[3,4-d]pyrimidine core with a chlorine substituent at the 4-position and a 3,4-dimethylphenyl group attached at the 1-position. These structural elements contribute to its intriguing chemical behavior and biological activity.

Recent studies have highlighted the importance of pyrazolopyrimidines in medicinal chemistry due to their ability to modulate various biological targets. For instance, 4-Chloro-1-(3,4-Dimethylphenyl)-1H-Pyrazolo[3,4-D]Pyrimidine has been investigated for its potential as a kinase inhibitor. Kinases are critical enzymes involved in cell signaling pathways, making them attractive targets for therapeutic interventions in diseases such as cancer and inflammatory disorders.

The synthesis of CAS No 890590-43-9 involves a multi-step process that typically begins with the preparation of the pyrazolo[3,4-d]pyrimidine scaffold. This is followed by functionalization with the desired substituents—chlorine at the 4-position and the 3,4-dimethylphenyl group at the 1-position. The synthesis often employs methods such as nucleophilic aromatic substitution or coupling reactions to achieve the desired substitution pattern.

One of the most promising aspects of CAS No 890590-43-9 is its potential in anticancer drug development. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to its ability to inhibit specific oncogenic kinases that are overexpressed in cancer cells.

In addition to its pharmacological applications, CAS No 890590-43-9 has also been explored for its role in materials science. The compound's aromaticity and heterocyclic structure make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices.

From a structural standpoint, CAS No 890590-43-9 exhibits interesting electronic properties due to the conjugation between the pyrazole and pyrimidine rings. This conjugation enhances the molecule's stability and contributes to its unique optical properties. Recent computational studies have provided deeper insights into the electronic distribution within the molecule, further elucidating its reactivity and potential applications.

The discovery of CAS No 890590-43-9 underscores the importance of heterocyclic compounds in modern drug discovery and materials science. Its versatile structure and promising biological activity make it a valuable addition to the arsenal of compounds being explored for therapeutic and technological applications.